Cas no 62662-68-4 (2,2-dichloro-1-adamantancarboxylic acid)

2,2-dichloro-1-adamantancarboxylic acid structure
62662-68-4 structure
Product Name:2,2-dichloro-1-adamantancarboxylic acid
CAS No:62662-68-4
MF:C11H14Cl2O2
MW:249.133661746979
CID:2101976
PubChem ID:85886856
Update Time:2025-04-21

2,2-dichloro-1-adamantancarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2-dichloro-1-adamantancarboxylic acid
    • 2,2-Dichloro-adamantane-1-carboxylic acid
    • 2,2-DICHLOROADAMANTANE-1-CARBOXYLIC ACID
    • 62662-68-4
    • Inchi: 1S/C11H14Cl2O2/c12-11(13)8-2-6-1-7(3-8)5-10(11,4-6)9(14)15/h6-8H,1-5H2,(H,14,15)
    • InChI Key: HODYQNUUJXHMOR-UHFFFAOYSA-N
    • SMILES: ClC1(C2CC3CC(C2)CC1(C(=O)O)C3)Cl

Computed Properties

  • Exact Mass: 248.0370851Da
  • Monoisotopic Mass: 248.0370851Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.3Ų
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